Cas no 1208688-65-6 (1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide
• CAS No: 1208688-65-6
• MF: C₂₀H₂₀FN₃O₂
• MW: 353.390108108521
• CID: 5472489
• PubChem ID: 45529532
• Update Time: 2025-10-16

1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-propoxy-N-(m-tolyl)-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxypyrazole-3-carboxamide
• 1208688-65-6
• F5069-0341

• Inchi： 1S/C20H20FN3O2/c1-3-11-26-18-13-24(17-9-7-15(21)8-10-17)23-19(18)20(25)22-16-6-4-5-14(2)12-16/h4-10,12-13H,3,11H2,1-2H3,(H,22,25)
• InChI Key： OOLMZYJBZYYAPP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NC2C=CC=C(C)C=2)=O)=N1)OCCC

Computed Properties

• Exact Mass: 353.15395505g/mol
• Monoisotopic Mass: 353.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide

Introduction to 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide (CAS No. 1208688-65-6)

1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide (CAS No. 1208688-65-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound, particularly the presence of a fluorophenyl and a propoxy group, contribute to its distinct pharmacological profile.

The fluorophenyl substituent in the structure of 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide is a key functional group that enhances the compound's lipophilicity and metabolic stability. Fluorine atoms are often introduced into drug molecules to improve their pharmacokinetic properties, such as increasing their half-life and reducing their susceptibility to metabolic degradation. This makes the compound a promising candidate for drug development, particularly in areas where prolonged drug action is desirable.

The methylphenyl group, on the other hand, is known to influence the compound's binding affinity and selectivity towards specific biological targets. Methyl groups can modulate the electronic and steric properties of a molecule, thereby affecting its interaction with receptors or enzymes. In the context of 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide, this substituent may play a crucial role in enhancing its efficacy and reducing off-target effects.

The propoxy group in the structure adds an additional layer of complexity to the molecule. Propoxy groups are often used in medicinal chemistry to improve solubility and permeability, which are critical factors for drug absorption and distribution. The presence of this group may also influence the compound's ability to cross biological membranes, such as the blood-brain barrier, making it a potential candidate for central nervous system (CNS) disorders.

The pyrazole ring is a fundamental component of many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. Pyrazoles are widely used in the development of drugs for various therapeutic areas, including anti-inflammatory agents, antifungal drugs, and anticancer agents. The pyrazole ring in 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide likely contributes to its biological activity by facilitating specific interactions with target proteins or receptors.

Recent research has highlighted the potential of 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain. This makes it a promising candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

In addition to its anti-inflammatory properties, 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can reduce seizure activity in animal models of epilepsy without causing significant side effects. These findings suggest that it may have therapeutic potential for treating epilepsy and other neurological disorders.

The carboxamide functional group in 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide is another important structural feature that contributes to its biological activity. Carboxamides are known for their ability to form hydrogen bonds with target proteins, which can enhance binding affinity and specificity. This property makes them valuable scaffolds in drug design and optimization.

From a synthetic perspective, 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide can be prepared through a series of well-established chemical reactions. The synthesis typically involves the condensation of an appropriate pyrazole derivative with an amine and an acid chloride or ester. The choice of starting materials and reaction conditions can be optimized to achieve high yields and purity levels, making this compound accessible for further pharmaceutical development.

In conclusion, 1-(4-fluorophenyl)-N-(3-methylphenyl)-4-propoxy-1H-pyrazole-3-carboxamide (CAS No. 1208688-65-6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique combination of functional groups endows it with diverse biological activities, making it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for various medical applications.